1-(2-methoxyethyl)-5-(2-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-(2-methoxyethyl)-5-(2-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H17N3O4/c1-23-10-9-20-15-14(16(21)19-17(20)22)12(7-8-18-15)11-5-3-4-6-13(11)24-2/h3-8H,9-10H2,1-2H3,(H,19,21,22)
• InChI Key: RQYVARSFCHPHHV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=NC=CC(=C2C(=O)NC1=O)C3=CC=CC=C3OC
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

Synthesis Analysis

A straightforward synthesis method for pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, including derivatives similar to the compound , involves starting from 2-chloropyridine-3-carboxylic acid. The process includes esterification, nucleophilic aromatic substitution, amide formation in one step, and ring closure, which allows the synthesis with two identical or different groups attached to nitrogen. This method reflects the structural diversity and significant variations in the biopharmaceutical properties of these compounds (Jatczak et al., 2014).

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidine derivatives has been characterized by X-ray crystallography, revealing a planar fused-ring system. These structures are linked by N-H...O hydrogen bonds into centrosymmetric dimers, which themselves link into chains by C-H...π(arene) hydrogen bonds. Such detailed structural analysis is crucial for understanding the compound's reactivity and interaction with other molecules (Low et al., 2004).

Chemical Reactions and Properties

The chemical reactivity of pyrido[2,3-d]pyrimidine derivatives, including our compound of interest, is influenced by its molecular structure. The planar fused-ring system and the presence of methoxy groups can affect its behavior in various chemical reactions. For example, the efficiency of nucleophilic aromatic substitution reactions and the formation of hydrogen bonds are key properties that can be inferred from related compounds in this chemical class.

Physical Properties Analysis

The physical properties of pyrido[2,3-d]pyrimidine derivatives, such as solubility, permeability coefficients, and intrinsic clearance values, show a broad range. These variations are attributed to the structural diversity of these compounds. Such properties are crucial for understanding the behavior of these compounds under different physical and chemical conditions (Jatczak et al., 2014).

Mechanism of Action

Target of Action

The primary targets of this compound are various kinases, including tyrosine kinase , extracellular regulated protein kinases – ABL kinase , phosphatidylinositol-3 kinase , mammalian target of rapamycin , p38 mitogen-activated protein kinases , BCR-ABL , dihydrofolate reductase , cyclin-dependent kinase , phosphodiesterase , KRAS and fibroblast growth factor receptors . These targets play crucial roles in cell signaling pathways, influencing cell growth, proliferation, and survival.

Mode of Action

The compound interacts with its targets by binding to their active sites, thereby inhibiting their activity . This interaction results in the disruption of the signaling pathways regulated by these targets, leading to changes in cellular functions.

Biochemical Pathways

The compound affects several biochemical pathways, including those regulated by the aforementioned targets . The inhibition of these targets disrupts the signaling pathways, leading to downstream effects such as the inhibition of cell growth and proliferation, induction of cell cycle arrest, and promotion of apoptosis .

Pharmacokinetics

It is known that the compound is orally bioavailable , suggesting that it can be absorbed through the gastrointestinal tract and distributed throughout the body.

Result of Action

The compound’s action results in potent cytotoxicity against cancer cells . It has been shown to induce apoptosis in cancer cells , leading to a significant increase in cell death. Moreover, it can arrest the cell cycle at the G1 phase , preventing the cells from proliferating.

Safety and Hazards

This involves studying the safety profile of the compound. It includes information about its toxicity, flammability, environmental impact, and precautions that need to be taken while handling it.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, modifications that could be made to improve its properties, or new methods of synthesizing it.